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Compound of Interest

Compound Name: ORM-10103

Cat. No.: B1662443 Get Quote

ORM-10103 Solubility and Stability: A Technical
Guide
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of ORM-10103 in

experimental settings. The following troubleshooting guides and frequently asked questions

(FAQs) are designed to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of ORM-10103?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

ORM-10103. It is advisable to use a freshly opened, anhydrous grade of DMSO, as it is

hygroscopic and absorbed water can affect the solubility of the compound.[1][2]

Q2: What is the maximum concentration for a stock solution of ORM-10103 in DMSO?

A2: ORM-10103 has a high solubility in DMSO. Specific values from suppliers are provided in

the table below. For practical purposes, preparing a stock solution in the range of 10-20 mg/mL

is common. One supplier notes a solubility of up to 250 mg/mL in DMSO with the aid of

ultrasonication.[1][2]
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Q3: I am observing precipitation when I dilute my DMSO stock solution into an aqueous

experimental buffer. What should I do?

A3: This is a common issue for hydrophobic compounds like ORM-10103. Here are a few

troubleshooting steps:

Lower the final concentration: The most straightforward solution is to decrease the final

concentration of ORM-10103 in your aqueous buffer.

Increase the percentage of DMSO: While not always feasible depending on your

experimental system's tolerance, a slightly higher percentage of DMSO in the final solution

can help maintain solubility. However, it is crucial to have a vehicle control with the same

final DMSO concentration.

Use a surfactant or co-solvent: For in vivo or some in vitro applications, a formulation with

excipients like Tween-80, PEG300, or Cremophor EL can improve aqueous solubility. An

example formulation is provided in the protocols section.

Gentle warming and sonication: Briefly warming the solution to 37°C or using a sonicator can

help re-dissolve the precipitate. However, the long-term stability of the compound under

these conditions should be verified.

Q4: How should I store my ORM-10103 stock solution?

A4: Stock solutions of ORM-10103 in DMSO should be aliquoted into single-use volumes to

avoid repeated freeze-thaw cycles.[1][2] Store these aliquots at -20°C or -80°C. Suppliers

suggest that at -20°C, the stock solution is stable for at least one year, and at -80°C, for at least

two years.[1][2]

Data on ORM-10103 Solubility
The following table summarizes the available solubility data for ORM-10103.
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Solvent Concentration Observations Source

DMSO
250 mg/mL (717.67

mM)
Requires sonication. [1][2]

DMSO 20 mg/mL Clear solution. [3]

Experimental Protocols
Preparation of ORM-10103 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ORM-10103 in DMSO.

Materials:

ORM-10103 powder (Molecular Weight: 348.35 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Allow the ORM-10103 vial to equilibrate to room temperature before opening to prevent

moisture condensation.

Weigh out the desired amount of ORM-10103 powder using an analytical balance. For 1 mg

of ORM-10103, you will need 287 µL of DMSO to make a 10 mM solution.

Add the appropriate volume of DMSO to the vial of ORM-10103 powder.

Vortex or sonicate the solution until the compound is completely dissolved. Gentle warming

may be applied if necessary.

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Example Formulation for In Vivo Studies
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This protocol, adapted from a supplier's recommendation, provides an example of how to

formulate ORM-10103 for in vivo administration.[1]

Vehicle Composition:

DMSO

PEG300

Tween-80

Saline

Procedure:

Prepare a stock solution of ORM-10103 in DMSO (e.g., 20.8 mg/mL).

To prepare 1 mL of the final formulation, add 100 µL of the DMSO stock solution to 400 µL of

PEG300. Mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly. This will result in a

final ORM-10103 concentration of 2.08 mg/mL.

Visualized Workflows and Signaling Pathway
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Workflow for Preparing a Working Solution

Stock Solution Preparation

Working Solution Preparation
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General Workflow for Solubility and Stability Testing
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Mechanism of Action of ORM-10103

Cardiac Myocyte
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. ORM-10103 = 98 HPLC 488847-28-5 [sigmaaldrich.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1662443?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662443?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/orm-10103.html
https://www.medchemexpress.com/orm-10103.html?locale=ko-KR
https://www.sigmaaldrich.com/US/en/product/sigma/sml0972
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [ORM-10103 solubility and stability in experimental
buffers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662443#orm-10103-solubility-and-stability-in-
experimental-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1662443#orm-10103-solubility-and-stability-in-experimental-buffers
https://www.benchchem.com/product/b1662443#orm-10103-solubility-and-stability-in-experimental-buffers
https://www.benchchem.com/product/b1662443#orm-10103-solubility-and-stability-in-experimental-buffers
https://www.benchchem.com/product/b1662443#orm-10103-solubility-and-stability-in-experimental-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662443?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

